Cas no 2172631-86-4 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid
• CAS No: 2172631-86-4
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6585847
• PubChem ID: 165816485
• Update Time: 2025-10-31

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]oxy}propanoic acid
• 2172631-86-4
• EN300-1546826

• Inchi： 1S/C22H22N2O6/c1-14(21(26)27)30-24-20(25)11-6-12-23-22(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-11,14,19H,12-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/b11-6+
• InChI Key： ZLBCVRPBIJHYTR-IZZDOVSWSA-N
• SMILES： O(C(NC/C=C/C(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid

Professional Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic Acid (CAS No. 2172631-86-4)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid, identified by its CAS number 2172631-86-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked to an amino acid derivative. The presence of multiple functional groups, such as the methoxycarbonyl and amide functionalities, makes this compound a versatile intermediate in the synthesis of more complex bioactive molecules.

The< strong>fluorenecore in the molecular structure of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid contributes to its unique photophysical properties, which have been extensively studied for potential applications in optoelectronic devices and as probes in biochemical assays. The methoxycarbonyl group enhances the compound's solubility in polar organic solvents, facilitating its use in various synthetic protocols. Additionally, the amide bond provides a site for further chemical modification, enabling the construction of peptidomimetics and other pharmacologically relevant scaffolds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity offered by heterocyclic compounds. The< strong>structureof 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid aligns well with this trend, as it incorporates elements that are known to interact favorably with biological targets. Specifically, the fluorene moiety has been reported to exhibit binding affinity for certain protein receptors, while the amino acid derivative portion can be tailored to modulate enzyme activity or receptor occupancy.

The< strong>CAS number2172631-86-4 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant scientific literature. This specificity is particularly important in the context of drug discovery and development, where precise molecular identification is critical for reproducibility and regulatory compliance. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as chromatography and spectroscopic methods are routinely employed to isolate and characterize the final product.

One of the most compelling aspects of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid is its potential as a building block for drug candidates targeting neurological disorders. Recent studies have highlighted the role of fluorene derivatives in modulating neurotransmitter receptors, suggesting that this compound could be a valuable precursor for developing novel therapeutics. Additionally, the amide functionality allows for conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced pharmacokinetic properties.

The< strong>pharmacological profileof this compound is still under investigation, but preliminary data indicate promising interactions with key biological pathways. For instance, its ability to cross the blood-brain barrier has been demonstrated in vitro, making it a candidate for treating central nervous system disorders. Furthermore, its structural similarity to known bioactive molecules suggests that it may exhibit similar or even superior efficacy in vivo. However, further preclinical studies are necessary to fully elucidate its therapeutic potential and safety profile.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxy}propanoic acid (CAS No. 2172631-86-4) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structure combines functional groups that are highly relevant to drug design, offering a platform for developing innovative therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.